(R-(R*,S*))-Benzyldimethyl(alpha-methylphenacyl)ammonium bromide

• CAS No.: 58648-09-2
• Molecular Formula: C18H24BrNO
• Molecular Weight: 350.3 g/mol
• IUPAC Name: benzyl-[(1R,2S)-1-hydroxy-1-phenylpropan-2-yl]-dimethylazanium;bromide
• InChI: InChI=1S/C18H24NO.BrH/c1-15(18(20)17-12-8-5-9-13-17)19(2,3)14-16-10-6-4-7-11-16;/h4-13,15,18,20H,14H2,1-3H3;1H/q+1;/p-1/t15-,18-;/m0./s1
• InChI Key: DSUGMMVBRSBBCH-NKGQWRHHSA-M
• Isomeric SMILES: C[C@@H]([C@@H](C1=CC=CC=C1)O)[N+](C)(C)CC2=CC=CC=C2.[Br-]
• SMILES: CC(C(=O)C1=CC=CC=C1)[N+](C)(C)CC2=CC=CC=C2.[Br-]
• Canonical SMILES: CC(C(C1=CC=CC=C1)O)[N+](C)(C)CC2=CC=CC=C2.[Br-]
• Pictograms: Irritant

Description

“®-(+)-a-Methylbenzylamine” and “(S)-(-)-a-Methylbenzylamine” are chiral amines. They are often used in chiral resolutions. Like benzylamine, they are relatively basic and form stable ammonium salts and imines.

Synthesis Analysis

“®-(+)-a-Methylbenzylamine” and “(S)-(-)-a-Methylbenzylamine” may be prepared by the reductive amination of acetophenone. The Leuckart reaction, using ammonium formate, is another method for this transformation.

Molecular Structure Analysis

The molecular formula for these compounds is C6H5CH(CH3)NH2. The molecular weight is 121.18.

Chemical Reactions Analysis

These compounds can be used as substrates to synthesize (S)-α-amino phosphonates, R-α-aminonitriles, and other compounds. In the presence of boric acid, they can be used in the resolution of racemic 1,1′-bi-2-naphthol.

Physical and Chemical Properties Analysis

The properties of these compounds include a vapor pressure of 0.5 mmHg at 20 °C, a refractive index n20/D 1.526 (lit.), a boiling point of 187-189 °C (lit.), and a density of 0.952 g/mL at 20 °C (lit.).

Mechanism of Action

Alkyl shifts are most likely to occur when a quaternary carbon is adjacent to a secondary (or primary) carbocation. Alkyl shifts adjacent to strained rings (e.g. cyclobutane) can result in ring expansion.